Cas no 2229177-86-8 (3-(1,2,2,2-tetrafluoroethyl)morpholine)

• Product Name: 3-(1,2,2,2-tetrafluoroethyl)morpholine
• CAS No: 2229177-86-8
• MF: C₆H₉F₄NO
• MW: 187.135375738144
• CID: 5943554
• PubChem ID: 165840567
• Update Time: 2025-05-20

3-(1,2,2,2-tetrafluoroethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,2,2-tetrafluoroethyl)morpholine
• EN300-1953285
• 2229177-86-8

• Inchi： 1S/C6H9F4NO/c7-5(6(8,9)10)4-3-12-2-1-11-4/h4-5,11H,1-3H2
• InChI Key： NXZRDAWMVIGEEL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1COCCN1

Computed Properties

• Exact Mass: 187.06202656g/mol
• Monoisotopic Mass: 187.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(1,2,2,2-tetrafluoroethyl)morpholine

3-(1,2,2,2-Tetrafluoroethyl)Morpholine: A Comprehensive Overview

3-(1,2,2,2-Tetrafluoroethyl)Morpholine, also known by its CAS registry number CAS No. 2229177-86-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of morpholine derivatives, which have been extensively studied for their unique chemical properties and potential applications in various industries. The presence of the tetrafluoroethyl group introduces distinct characteristics to the molecule, making it a valuable subject for research and development.

The structure of 3-(1,2,2,2-Tetrafluoroethyl)Morpholine consists of a morpholine ring—a six-membered ring containing one oxygen atom and one nitrogen atom—substituted with a tetrafluoroethyl group at the 3-position. This substitution pattern significantly influences the compound's physical and chemical properties. The fluorine atoms in the tetrafluoroethyl group contribute to the molecule's hydrophobicity and stability, making it suitable for applications in environments where resistance to degradation is crucial.

Recent studies have highlighted the potential of morpholine derivatives in drug discovery and development. The unique electronic properties of these compounds make them promising candidates for use as inhibitors or modulators in various biological systems. For instance, research has shown that certain morpholine derivatives exhibit potent activity against enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The incorporation of a tetrafluoroethyl group further enhances these properties by introducing additional electronic effects and steric hindrance.

In addition to its biological applications, 3-(1,2,2,2-Tetrafluoroethyl)Morpholine has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have leveraged the unique properties of this compound to develop highly porous and selective materials for industrial gas separation processes.

The synthesis of CAS No. 2229177-86-8 typically involves a multi-step process that begins with the preparation of morpholine derivatives followed by substitution reactions to introduce the tetrafluoroethyl group. Researchers have recently explored more efficient synthetic routes that utilize microwave-assisted synthesis or catalytic methods to improve yield and reduce reaction time. These developments have made the compound more accessible for large-scale production and application.

From an environmental perspective, the stability and biodegradation characteristics of 3-(1,2,2,2-Tetrafluoroethyl)Morpholine are critical considerations. Studies have shown that while the compound exhibits high chemical stability under standard conditions, it can undergo hydrolysis under specific environmental conditions. This information is essential for assessing its potential impact on ecosystems and guiding its safe handling and disposal.

In conclusion, 3-(1,2,2,2-Tetrafluoroethyl)Morpholine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties derived from the tetrafluoroethyl substitution make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.